Cas no 2229582-30-1 (4-amino-3,3-difluoro-2,2-dimethylbutan-1-ol)

4-Amino-3,3-difluoro-2,2-dimethylbutan-1-ol is a fluorinated amino alcohol with a unique structural framework, characterized by the presence of both amino and hydroxyl functional groups on a difluoro-substituted, quaternary carbon backbone. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile building block for pharmaceuticals, agrochemicals, and specialty materials. The difluoro and dimethyl substitution enhances steric and electronic properties, while the amino and hydroxyl groups provide reactive handles for further derivatization. Its rigid, sterically hindered structure may contribute to improved metabolic stability in bioactive molecules. The compound’s synthetic utility lies in its ability to introduce fluorinated motifs into target structures, leveraging fluorine’s influence on physicochemical properties.

4-amino-3,3-difluoro-2,2-dimethylbutan-1-ol structure

2229582-30-1 structure

Product Name:4-amino-3,3-difluoro-2,2-dimethylbutan-1-ol

CAS No:2229582-30-1

MF:C₆H₁₃F₂NO

MW:153.170328855515

CID:6070127

PubChem ID:165780518

Update Time:2025-06-11

4-amino-3,3-difluoro-2,2-dimethylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

- 4-amino-3,3-difluoro-2,2-dimethylbutan-1-ol
- EN300-1939651
- 2229582-30-1
- Inchi： 1S/C6H13F2NO/c1-5(2,4-10)6(7,8)3-9/h10H,3-4,9H2,1-2H3
- InChI Key： OWVDTLMQTWUFIO-UHFFFAOYSA-N
- SMILES： FC(CN)(C(C)(C)CO)F

Computed Properties

Exact Mass: 153.09652036g/mol
Monoisotopic Mass: 153.09652036g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 46.2Å²

4-amino-3,3-difluoro-2,2-dimethylbutan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1939651-0.05g	4-amino-3,3-difluoro-2,2-dimethylbutan-1-ol	2229582-30-1	0.05g	$1129.0	2023-09-17
Enamine	EN300-1939651-0.1g	4-amino-3,3-difluoro-2,2-dimethylbutan-1-ol	2229582-30-1	0.1g	$1183.0	2023-09-17
Enamine	EN300-1939651-0.25g	4-amino-3,3-difluoro-2,2-dimethylbutan-1-ol	2229582-30-1	0.25g	$1235.0	2023-09-17
Enamine	EN300-1939651-0.5g	4-amino-3,3-difluoro-2,2-dimethylbutan-1-ol	2229582-30-1	0.5g	$1289.0	2023-09-17
Enamine	EN300-1939651-1.0g	4-amino-3,3-difluoro-2,2-dimethylbutan-1-ol	2229582-30-1	1g	$1343.0	2023-05-31
Enamine	EN300-1939651-2.5g	4-amino-3,3-difluoro-2,2-dimethylbutan-1-ol	2229582-30-1	2.5g	$2631.0	2023-09-17
Enamine	EN300-1939651-5.0g	4-amino-3,3-difluoro-2,2-dimethylbutan-1-ol	2229582-30-1	5g	$3894.0	2023-05-31
Enamine	EN300-1939651-10.0g	4-amino-3,3-difluoro-2,2-dimethylbutan-1-ol	2229582-30-1	10g	$5774.0	2023-05-31
Enamine	EN300-1939651-1g	4-amino-3,3-difluoro-2,2-dimethylbutan-1-ol	2229582-30-1	1g	$1343.0	2023-09-17
Enamine	EN300-1939651-5g	4-amino-3,3-difluoro-2,2-dimethylbutan-1-ol	2229582-30-1	5g	$3894.0	2023-09-17

4-amino-3,3-difluoro-2,2-dimethylbutan-1-ol Related Literature

1. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
2. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Additional information on 4-amino-3,3-difluoro-2,2-dimethylbutan-1-ol

Comprehensive Overview of 4-amino-3,3-difluoro-2,2-dimethylbutan-1-ol (CAS No. 2229582-30-1)

4-amino-3,3-difluoro-2,2-dimethylbutan-1-ol (CAS No. 2229582-30-1) is a fluorinated organic compound with a unique structural framework, combining amino and hydroxyl functional groups with difluoro and dimethyl substitutions. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its stereochemistry and fluorine incorporation make it particularly valuable for modulating drug solubility, metabolic stability, and target binding affinity.

In recent years, the demand for fluorinated compounds like 4-amino-3,3-difluoro-2,2-dimethylbutan-1-ol has surged, driven by trends in precision medicine and sustainable chemistry. Researchers frequently explore its applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, addressing challenges in oncology and neurodegenerative diseases. The compound’s lipophilicity and hydrogen-bonding capacity are often optimized for blood-brain barrier penetration, a hot topic in CNS drug development.

Synthetic routes to CAS No. 2229582-30-1 typically involve asymmetric hydrogenation or nucleophilic substitution of precursor halides. A key advantage lies in its scalability under Good Manufacturing Practice (GMP) conditions, aligning with industry needs for cost-effective intermediates. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity (>98%), critical for regulatory compliance in drug submissions.

Environmental and safety profiles of 4-amino-3,3-difluoro-2,2-dimethylbutan-1-ol are rigorously evaluated. Its low ecotoxicity and biodegradability align with green chemistry principles, addressing growing concerns about PFAS alternatives. Regulatory agencies emphasize structure-activity relationship (SAR) studies to mitigate unintended biological effects, a frequent search query among toxicologists.

Market analysts highlight the compound’s role in next-generation antibiotics, especially against multidrug-resistant pathogens. Its chemical stability under physiological conditions makes it a candidate for prodrug design, another trending topic in medicinal chemistry forums. Patent landscapes reveal increasing filings for derivatives of CAS No. 2229582-30-1, particularly in kinase inhibition and GPCR modulation.

For suppliers and distributors, 4-amino-3,3-difluoro-2,2-dimethylbutan-1-ol is often listed under high-value fine chemicals, with pricing influenced by chiral purity and batch size. Custom synthesis services increasingly offer isotope-labeled versions (e.g., ¹³C, ²H) for metabolic tracing studies, reflecting demand from pharmacokinetics researchers.

Emerging applications include its use in bioconjugation for antibody-drug conjugates (ADCs) and materials science, where fluorine’s electronic effects enhance polymer properties. The compound’s multifunctional reactivity (amine acylation, alcohol oxidation) enables diverse derivatization, a frequent focus in combinatorial chemistry workflows.